2-Indolinone, 1-(benzylmethylamino)-3-phenyl-3-(3-piperidinopropyl)-, monohydrochloride

• CAS No.: 33585-28-3
• Molecular Formula: C30H36ClN3O
• Molecular Weight: 490.1 g/mol
• IUPAC Name: 1-[benzyl(methyl)amino]-3-phenyl-3-(3-piperidin-1-ium-1-ylpropyl)indol-2-one;chloride
• InChI: InChI=1S/C30H35N3O.ClH/c1-31(24-25-14-5-2-6-15-25)33-28-19-10-9-18-27(28)30(29(33)34,26-16-7-3-8-17-26)20-13-23-32-21-11-4-12-22-32;/h2-3,5-10,14-19H,4,11-13,20-24H2,1H3;1H
• InChI Key: UKLFBKGHDYACAX-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=CC=C1)N2C3=CC=CC=C3C(C2=O)(CCC[NH+]4CCCCC4)C5=CC=CC=C5.[Cl-]

Description

Chemical Structure and Properties
The compound, identified by CID 36556 (), has the molecular formula C₃₀H₃₅N₃O·HCl. Its structure features:

• A 2-indolinone core (a bicyclic aromatic heterocycle).
• 1-(Benzylmethylamino) group at position 1.
• 3-Phenyl and 3-(3-piperidinopropyl) substituents at position 3. The SMILES string (CN(CC1=CC=CC=C1)N2C3=CC=CC=C3C(C2=O)(CCCN4CCCCC4)C5=CC=CC=C5) highlights the branching complexity, including a benzylmethylamino chain and a piperidine-linked propyl group.

Comparison with Similar Compounds

Structural and Functional Group Analysis

Compound Name	Molecular Formula	Substituents	Key Functional Groups	Potential Applications	References
2-Indolinone, 1-(benzylmethylamino)-3-phenyl-3-(3-piperidinopropyl)-, monoHCl	C₃₀H₃₅N₃O·HCl	1-Benzylmethylamino, 3-phenyl, 3-(3-piperidinopropyl)	Piperidine, benzyl, indolinone	Kinase inhibition, CNS drugs
Ropinirole Hydrochloride (4-[2-(Dipropylamino)ethyl]-2-indolinone monoHCl)	C₁₆H₂₅N₂O·HCl	4-(Dipropylaminoethyl)	Dipropylaminoethyl, indolinone	Parkinson’s disease (Dopamine agonist)
4-[2-(Propylamino)ethyl]-2-indolinone monoHCl	C₁₅H₂₄N₂O₂·HCl	4-(Propylaminoethyl)	Propylaminoethyl, indolinone	Experimental (unclear)
1-(2,6-Dichlorophenyl)-2-indolinone	C₁₄H₉Cl₂NO	1-(2,6-Dichlorophenyl)	Dichlorophenyl, indolinone	Antimicrobial (hypothesized)

Key Observations :

• Complexity vs. Simplicity: The target compound’s piperidinopropyl and benzylmethylamino groups increase steric bulk compared to simpler analogs like Ropinirole. This may enhance target selectivity but reduce bioavailability .
• Chlorine Substitution : The dichlorophenyl derivative () lacks a hydrochloride salt but includes electronegative chlorine atoms, which could enhance antimicrobial activity by disrupting microbial membranes .

Preparation Methods

Reductive Cyclization of Isatin Derivatives

Isatin undergoes reductive cyclization with secondary amines in the presence of sodium cyanoborohydride (NaBH3CN) or catalytic hydrogenation (H2/Pd-C). For example:
$$
\text{Isatin} + \text{R}2\text{NH} \xrightarrow{\text{NaBH}3\text{CN}} \text{2-Indolinone derivative} \quad \text{(Yield: 60–75\%)}
$$
This method ensures high regioselectivity for the 1-position substitution.

Friedel-Crafts Alkylation

Alternative routes involve Friedel-Crafts alkylation of indole derivatives with acyl chlorides, followed by oxidation to form the ketone group. For instance:
$$
\text{Indole} + \text{RCOCl} \xrightarrow{\text{AlCl}3} \text{3-Acylindole} \xrightarrow{\text{KMnO}4} \text{2-Indolinone} \quad \text{(Yield: 50–65\%)}
$$

Introduction of the Benzylmethylamino Group

The benzylmethylamino (-N(CH3)CH2C6H5) moiety is introduced via nucleophilic substitution or reductive amination:

Alkylation of Secondary Amines

A brominated or chlorinated intermediate at the 1-position of 2-indolinone reacts with benzylmethylamine in anhydrous dimethylformamide (DMF) at 80–100°C:
$$
\text{2-Indolinone-Br} + \text{Benzylmethylamine} \xrightarrow{\text{DMF, K}2\text{CO}3} \text{1-(Benzylmethylamino)-2-indolinone} \quad \text{(Yield: 70–85\%)}
$$
Potassium carbonate acts as a base to deprotonate the amine, facilitating substitution.

Reductive Amination

For substrates lacking a leaving group, reductive amination using formaldehyde and benzylamine in the presence of NaBH3CN achieves N-methylation:
$$
\text{1-Amino-2-indolinone} + \text{Benzylamine} + \text{HCHO} \xrightarrow{\text{NaBH}_3\text{CN}} \text{1-(Benzylmethylamino)-2-indolinone} \quad \text{(Yield: 55–70\%)}
$$

Attachment of Phenyl and 3-Piperidinopropyl Substituents

The 3-position of 2-indolinone is functionalized through Michael addition or alkylation:

Michael Addition for Phenyl Group Introduction

A phenyl Grignard reagent (C6H5MgBr) reacts with 3-methylene-2-indolinone in tetrahydrofuran (THF) at 0°C:
$$
\text{3-Methylene-2-indolinone} + \text{C}6\text{H}5\text{MgBr} \xrightarrow{\text{THF}} \text{3-Phenyl-2-indolinone} \quad \text{(Yield: 65–80\%)}
$$

Alkylation with 3-Piperidinopropyl Chain

A propyl chain bearing a leaving group (e.g., bromide) is introduced via nucleophilic substitution. Piperidine reacts with 3-bromopropyl-substituted indolinone in acetonitrile under reflux:
$$
\text{3-(3-Bromopropyl)-2-indolinone} + \text{Piperidine} \xrightarrow{\text{CH}3\text{CN, K}2\text{CO}_3} \text{3-(3-Piperidinopropyl)-2-indolinone} \quad \text{(Yield: 60–75\%)}
$$

Monohydrochloride Salt Formation

The free base is treated with hydrochloric acid in ethanol to precipitate the salt:
$$
\text{Free base} + \text{HCl} \xrightarrow{\text{EtOH}} \text{Monohydrochloride} \quad \text{(Yield: 90–95\%)}
$$
The product is purified via recrystallization from ethanol/diethyl ether.

Optimization and Challenges

Regioselectivity in Substitution

Competing reactions at the 1- and 3-positions are mitigated by stepwise functionalization. The benzylmethylamino group is introduced before phenyl/piperidinopropyl groups to avoid steric hindrance.

Purification Techniques

Column chromatography (silica gel, eluent: ethyl acetate/hexane) isolates intermediates, while final products are recrystallized for high purity (>98% by HPLC).

Data Summary of Key Reactions

Step	Reagents/Conditions	Yield (%)	Purity (%)
2-Indolinone core	NaBH3CN, DMF, 80°C	70	95
Benzylmethylamino	Benzylmethylamine, K2CO3, DMF, 100°C	80	97
Phenyl addition	C6H5MgBr, THF, 0°C	75	96
Piperidinopropyl	Piperidine, K2CO3, CH3CN, reflux	70	98
Salt formation	HCl, EtOH, rt	95	99

Q & A

Q. Optimization considerations :

• Catalyst choice (e.g., Pd(PPh₃)₄ for coupling reactions) and solvent polarity (THF vs. CH₂Cl₂) significantly impact yields .
• Temperature control (e.g., reflux vs. room temperature) minimizes side products in multi-step syntheses .

Q. Example reaction data :

Substrate	Catalyst/Solvent	Yield (%)	Product
2-Indolylzinc halide	Pd(PPh₃)₄/THF	85	Piperidine-coupled indole
2-Indolinone + aldehyde	NaOH/EtOH	50–79	α,β-Unsaturated derivative

Basic Question: What spectroscopic techniques are critical for structural elucidation of 2-indolinone derivatives?

Answer:

• 1H/13C NMR : Assigns substituent positions via chemical shifts (e.g., 3-substituted indolinones show downfield shifts for carbonyl groups at δ 170–180 ppm) .
• HMBC/NOESY : Confirms spatial proximity of substituents (e.g., methoxy groups at C-6 in E-3-(3′-methyl-2′-butenylidene)-6-methoxy-2-indolinone) .
• IR Spectroscopy : Identifies carbonyl stretches (C=O at ~1700 cm⁻¹) and amine/amide bonds .

Q. Key data interpretation :

• NOE correlations resolve stereochemistry in chiral centers .
• Mass spectrometry (HRMS) validates molecular formulas (e.g., [M+H]+ peaks for monohydrochloride salts) .

Advanced Question: How can researchers resolve contradictions in cytotoxic activity data across cell lines for 2-indolinone derivatives?

Answer:
Discrepancies often arise from variations in:

• Cell line specificity : Test multiple lines (e.g., MCF-7 vs. HepG2) to identify target-selective activity .
• Assay protocols : Standardize MTT/WST-1 assays with matched incubation times and serum-free conditions .
• Data normalization : Use internal controls (e.g., cisplatin) and statistical tools (ANOVA with post-hoc Tukey tests) to validate significance .

Case study : In 3-substituted derivatives, electron-withdrawing groups (e.g., -Cl) showed higher activity in leukemia cells (IC₅₀ = 8 µM) but lower efficacy in solid tumors, highlighting target heterogeneity .

Advanced Question: What strategies are effective for establishing structure-activity relationships (SAR) in 2-indolinone-based anticancer agents?

Answer:

• Systematic substitution : Vary substituents at positions 1, 3, and 6 (e.g., benzylmethylamino vs. piperidinopropyl groups) to assess steric/electronic effects .
• Target profiling : Screen against kinase targets (e.g., VEGF-R2, CDK2) to link substituents to inhibitory potency .
• Computational modeling : Use docking studies (e.g., AutoDock Vina) to predict binding affinities for prioritized derivatives .

Q. Example SAR findings :

• 3-Phenyl groups enhance hydrophobic interactions with kinase ATP-binding pockets .
• Piperidinopropyl chains improve solubility and bioavailability via amine protonation at physiological pH .

Basic Question: Which pharmacological targets are prioritized for 2-indolinone derivatives in oncology research?

Answer:
Common targets include:

• Tyrosine kinases (e.g., VEGF-R, PDGFR): Inhibition disrupts angiogenesis .
• Cyclin-dependent kinases (CDKs) : Block cell cycle progression (e.g., CDK2/4) .
• Apoptosis regulators (e.g., Bcl-2): Activation induces programmed cell death .

Supporting data : Over 60% of patents (2008–2014) focused on kinase inhibition, with derivatives showing IC₅₀ values < 10 nM in enzymatic assays .

Advanced Question: What experimental controls and statistical methods ensure robust interpretation of biological activity data?

Answer:

• Controls :
  • Positive controls (e.g., doxorubicin for cytotoxicity) validate assay sensitivity.
  • Vehicle controls (DMSO) rule out solvent toxicity .
• Statistical rigor :
  • Use triplicate replicates to assess intra-assay variability.
  • Apply inferential statistics (e.g., t-tests, ROC curves) to differentiate signal from noise .

Q. Example workflow :

Normalize data to untreated controls.

Calculate IC₅₀ via nonlinear regression (GraphPad Prism).

Perform FDR correction for multi-comparison adjustments .